Cas no 91245-68-0 (1-(2-methylphenyl)methylcyclopropan-1-amine)

1-(2-methylphenyl)methylcyclopropan-1-amine Properties

Names and Identifiers

• 1-(2-Methylbenzyl)cyclopropanamine
• 1-(2-methylbenzyl)cyclopropanamine(SALTDATA: HCl)
• 1-(2-methylbenzyl)cyclopropylamine
• 1-(2-methylphenyl)methylcyclopropan-1-amine
• AKOS011971672
• SCHEMBL1824872
• 1-[(2-methylphenyl)methyl]cyclopropan-1-amine
• 1-(2-Methylbenzyl)cyclopropan-1-amine
• LXAZOYCJEVVBHV-UHFFFAOYSA-N
• CS-0281918
• EN300-1239547
• 91245-68-0
• 1-(2-methyl-benzyl)-cyclopropylamine
• DB-389380
• +Expand

• MDL： MFCD09888599
• InChIKey： LXAZOYCJEVVBHV-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H15N/c1-9-4-2-3-5-10(9)8-11(12)6-7-11/h2-5H,6-8,12H2,1H3
• SMILES： CC1=CC=CC=C1CC2(CC2)N

Computed Properties

• Exact Mass: 161.120449483g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 161.120449483g/mol
• Heavy Atom Count: 12
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų